Cas no 61854-93-1 (2-Thiophenecarboxylic acid, 4-(mercaptomethyl)-)

• Product Name: 2-Thiophenecarboxylic acid, 4-(mercaptomethyl)-
• CAS No: 61854-93-1
• MF: C₆H₆O₂S₂
• MW: 174.240639209747
• CID: 464569
• PubChem ID: 71391679
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 4-(mercaptomethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-(mercaptomethyl)-
• 4-(sulfanylmethyl)thiophene-2-carboxylic acid
• DTXSID30813509
• 61854-93-1

• Inchi： 1S/C6H6O2S2/c7-6(8)5-1-4(2-9)3-10-5/h1,3,9H,2H2,(H,7,8)
• InChI Key： ABVGTWQVSWKCFI-UHFFFAOYSA-N
• SMILES： S1C=C(CS)C=C1C(=O)O

Computed Properties

• Exact Mass: 173.98098
• Monoisotopic Mass: 173.98092178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids